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Executive Summary

The primary biological target of ligands historically classified as interacting with the sigma-2
(02) receptor is the transmembrane protein 97 (TMEM97). While early research suggested
Progesterone Receptor Membrane Component 1 (PGRMC1) as the o2 receptor, the current
scientific consensus, established through affinity purification, gene knockdown, and
overexpression studies, definitively identifies TMEM97 as the direct binding site for the majority
of selective 02 receptor ligands. PGRMC1 is now understood to be an accessory protein that
forms a functional complex with TMEM97, influencing its signaling and cellular functions. This
guide provides a comprehensive overview of TMEM97 as the biological target, including its
signaling pathways, and detailed methodologies for its study.

It is important to note that a thorough search of scientific literature and databases did not yield
any specific information for a compound designated "S2-16." Therefore, this document will
focus on the established biological target of the broader class of sigma-2 receptor ligands.

The Sigma-2 Receptor: TMEM97
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The 02 receptor, now identified as TMEM97, is a transmembrane protein implicated in a variety
of cellular processes, making it a compelling target for therapeutic development, particularly in
oncology and neurodegenerative diseases.[1][2][3]

Quantitative Data: Binding Affinities of Representative
Sigma-2 Ligands for TMEM97

The following table summarizes the binding affinities (Ki) of well-characterized 02 receptor
ligands for TMEM97. These values are typically determined through competitive radioligand
binding assays.
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Ligand

Radioligand

TissuelCell
Source

Ki (nM)

Reference

1,3-di-o-
tolylguanidine
(DTG)

[FHIDTG

Sf9 cells
overexpressing
human TMEM97

11.3

[4]

Haloperidol

FHIDTG

Sf9 cells
overexpressing
human TMEM97

14.5

[4]

Siramesine

BPHIDTG

Sf9 cells
overexpressing
human TMEM97

0.5

[4]

PB28

FHIDTG

Sf9 cells
overexpressing
human TMEM97

0.8

[4]

RHM-1

BFHIDTG

Sf9 cells
overexpressing
human TMEM97

0.2

[4]

Elacridar

[FHIDTG

Sf9 cells
overexpressing
human TMEM97

2.5

[4]

Ro 48-8071

[FH]DTG

Sf9 cells
overexpressing
human TMEM97

3.5

[4]

Signaling Pathways and Cellular Functions

TMEM97, as the o2 receptor, is involved in multiple signaling pathways that regulate key

cellular functions. Ligand binding to TMEM97 can modulate these pathways, leading to various

cellular outcomes.

Cholesterol Homeostasis
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TMEMO97 is known to interact with the Niemann-Pick C1 (NPC1) protein, a key player in
intracellular cholesterol trafficking.[5] This interaction suggests a role for TMEM97 in regulating
the movement of cholesterol within the cell.
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Caption: Interaction of TMEM97 with NPC1 in cholesterol trafficking.

Cell Proliferation and Apoptosis

The overexpression of TMEM97 is observed in various cancer cell lines, and 62 receptor
ligands have been shown to induce apoptosis and inhibit cell proliferation.[1][6] The precise
mechanisms are still under investigation but may involve the modulation of calcium signaling
and the generation of reactive oxygen species (ROS).
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Caption: Proposed mechanism of sigma-2 ligand-induced apoptosis.

Interaction with PGRMC1

TMEM97 forms a complex with PGRMC1, and this interaction is believed to be important for
the cellular functions of both proteins.[2][7] This complex can influence steroid signaling and

the cellular response to stress.
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Caption: Functional complex of TMEM97 and PGRMCL1.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the
interaction of ligands with TMEM97.

Radioligand Binding Assay for TMEM97 (Sigma-2
Receptor)

This protocol is used to determine the binding affinity (Ki) of a test compound for TMEM97.

Workflow:
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Seed Cancer Cells
(e.g., MDA-MB-231, Panc-1)
in a 96-well plate

Prepare Membranes i
(e.g., from Sf9 cells Treat Cells with
overexpressing TMEM97) Varying Concentrations
i of the Test Compound
Incubate Membranes with: i
- [BH]DTG (Radioligand) Incubate for a
- Test Compound (Varying Conc.) Defined Period
- (+)-Pentazocine (to block ol sites) (e.g., 48-72 hours)
Rapid Filtration Add Viability Reagent
(to separate bound and free radioligand) (e.g., MTT, CellTiter-Glo)
Scintillation Counting Measure Signal
(to quantify bound radioactivity) (Absorbance or Luminescence)
Data Analysis Data Analysis
(Calculate ICso and Ki values) (Calculate 1Cso/ECso values)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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